molecular formula C20H29N5O2 B8422803 8-[3-[4-(2-Pyrimidinyl)-1-piperazinyl]propyl]-8-azaspiro[4.5]decane-7,9-dione

8-[3-[4-(2-Pyrimidinyl)-1-piperazinyl]propyl]-8-azaspiro[4.5]decane-7,9-dione

Cat. No.: B8422803
M. Wt: 371.5 g/mol
InChI Key: FENSOSOFZBLMNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-[3-[4-(2-Pyrimidinyl)-1-piperazinyl]propyl]-8-azaspiro[4.5]decane-7,9-dione is a useful research compound. Its molecular formula is C20H29N5O2 and its molecular weight is 371.5 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H29N5O2

Molecular Weight

371.5 g/mol

IUPAC Name

8-[3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl]-8-azaspiro[4.5]decane-7,9-dione

InChI

InChI=1S/C20H29N5O2/c26-17-15-20(5-1-2-6-20)16-18(27)25(17)10-4-9-23-11-13-24(14-12-23)19-21-7-3-8-22-19/h3,7-8H,1-2,4-6,9-16H2

InChI Key

FENSOSOFZBLMNG-UHFFFAOYSA-N

Canonical SMILES

C1CCC2(C1)CC(=O)N(C(=O)C2)CCCN3CCN(CC3)C4=NC=CC=N4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.9 g. (0.02 mole) of 8-[3-chloro-1-propyl)-8-azaspiro[4.5]decane-7.9-dione, 3.3 g. (0.02 mole) prepared in the manner of U.S. Pat. No. 3,398,151, N-(2-pyrimidyl)piperazine, and 2.2 g. (0.02 mole) of sodium carbonate in 75 ml. of n-butanol is refluxed for three days and filtered. The filtrate is concentrated in vacuo and the residue taken up in 100 ml. of benzene. Addition of 4.0 ml. of 5.0 N ethanolic hydrogen chloride to the benzene solution of the free base provides the product 8-[3-[4-(2-pyrimidinyl)-1-piperazinyl]propyl]-8-azaspiro[4.5]decane-7,9-dione as a hydrochloride salt which is collected and crystallized from absolute ethanol-ether, yield 3.4 g., m.p. 214°-215°C. (corr.).
Name
8-[3-chloro-1-propyl)-8-azaspiro[4.5]decane-7.9-dione
Quantity
0.02 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.02 mol
Type
reactant
Reaction Step Three

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